5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H22BrNO3
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C21H22BrNO3/c1-3-11-23-18-10-9-16(22)12-17(18)21(26,20(23)25)13-19(24)15-7-5-14(4-2)6-8-15/h5-10,12,26H,3-4,11,13H2,1-2H3
• InChI Key: HPFMYVYDTXHXLA-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)CC)O

Description

5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the family of indoles. It has been studied extensively due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as topoisomerases and histone deacetylases. It also induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It also exhibits anti-inflammatory effects by reducing the production of inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potential use in cancer research and neuroprotection studies. It has been shown to have cytotoxic effects on various cancer cell lines and has the potential to be used as a chemotherapeutic agent. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. One limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, it could be studied for its potential use in treating other diseases such as autoimmune diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 3-bromo-1H-indole with 4-ethylphenylacetic acid and propionic anhydride in the presence of a catalyst. The resulting compound is then hydrolyzed to obtain the final product.

Scientific Research Applications

5-bromo-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential use in scientific research applications such as cancer research, neuroprotection, and anti-inflammatory studies. It has been shown to have cytotoxic effects on various cancer cell lines and has the potential to be used as a chemotherapeutic agent. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It also exhibits anti-inflammatory effects and has been studied for its potential use in treating inflammatory bowel disease.